Cas no 5453-62-3 (1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1))

1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1) structure
5453-62-3 structure
Product Name:1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1)
CAS No:5453-62-3
MF:C11H16ClNO2
MW:229.703242301941
CID:386876
PubChem ID:54599993
Update Time:2025-04-19

1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,3-(dimethylamino)-1-(3-hydroxyphenyl)-, hydrochloride (1:1)
    • 3-(dimethylamino)-1-(3-hydroxyphenyl)propan-1-one,hydrochloride
    • 3-Dimethylamino-1-(3-hydroxy-phenyl)-propan-1-on, Hydrochlorid
    • 3-dimethylamino-1-(3-hydroxy-phenyl)-propan-1-one, hydrochloride
    • NSC18796
    • 5453-62-3
    • 3-(dimethylamino)-1-(3-hydroxyphenyl)propan-1-one hydrochloride
    • DTXSID30712886
    • NSC-18796
    • 3-(Dimethylamino)-1-(3-hydroxyphenyl)propan-1-one--hydrogen chloride (1/1)
    • Inchi: 1S/C11H15NO2.ClH/c1-12(2)7-6-11(14)9-4-3-5-10(13)8-9;/h3-5,8,13H,6-7H2,1-2H3;1H
    • InChI Key: NIAGDFPRJKMABY-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC=C(C=1)O)CCN(C)C

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 228.079131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.096
  • Boiling Point: 335.3°Cat760mmHg
  • Flash Point: 156.6°C
  • Refractive Index: 1.545
  • PSA: 40.54
  • LogP: 2.32860
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk